Cas no 1823058-98-5 (ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate)

• Product Name: ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• CAS No: 1823058-98-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5275974
• Update Time: 2026-03-09

ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate

• Inchi： 1S/C8H14O3/c1-3-11-7(10)8(2)4-6(9)5-8/h6,9H,3-5H2,1-2H3
• InChI Key： QBOGWOWEVMVLTQ-UHFFFAOYSA-N
• SMILES： C1(C)(C(OCC)=O)CC(O)C1

Additional information on ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate

Ethyl 3-Hydroxy-1-Methyl-Cyclobutanecarboxylate (CAS No. 1823058-98-5): A Versatile Cyclobutane Derivative in Modern Chemistry

Ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS No. 1823058-98-5) is a specialized cyclobutane derivative gaining attention in pharmaceutical and fine chemical industries. This compound features a unique four-membered cyclobutane ring structure with strategically positioned hydroxyl and ester functional groups, making it a valuable building block for drug discovery and material science applications.

The molecular structure of ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate combines the steric constraints of a cyclobutane core with the reactivity of both alcohol and ester moieties. This combination creates interesting possibilities for stereoselective synthesis, particularly in the development of novel bioactive compounds. Researchers are increasingly exploring its potential in creating constrained analogs of larger ring systems, which can improve metabolic stability and target selectivity in drug candidates.

Recent studies highlight the growing importance of small ring systems like cyclobutanes in medicinal chemistry. The 3-hydroxy-1-methyl substitution pattern in this compound offers distinct advantages for molecular docking studies, as the hydroxyl group can participate in hydrogen bonding while the ester moiety provides a handle for further derivatization. These properties make it particularly valuable for fragment-based drug discovery approaches that are currently trending in pharmaceutical research.

From a synthetic chemistry perspective, ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate serves as an excellent precursor for various transformations. The hydroxyl group can be protected or activated for subsequent reactions, while the ethyl ester can be hydrolyzed or reduced to access different functional groups. This versatility explains why it's frequently searched in combination with terms like "cyclobutane synthesis" and "ester hydrolysis conditions" in scientific databases.

The compound's stability profile makes it suitable for various green chemistry applications, aligning with current industry trends toward sustainable synthesis. Unlike more strained small ring systems, the methyl substitution at position 1 provides additional stability while maintaining the desired conformational constraints. This balance between stability and reactivity is particularly valuable when developing new catalytic processes for fine chemical production.

In material science, researchers are investigating ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate as a potential monomer for specialty polymers. The cyclobutane ring can impart unique mechanical properties to resulting materials, while the functional groups allow for controlled polymerization. These characteristics have led to increased searches for "cyclobutane-based polymers" and "functionalized small ring monomers" in materials science literature.

The pharmaceutical industry shows particular interest in this compound for developing conformationally restricted analogs of bioactive molecules. The 3-hydroxy-1-methyl-cyclobutane scaffold can mimic certain torsion angles found in larger ring systems while offering improved metabolic stability—a key consideration in modern drug design. This explains the growing number of patent applications mentioning derivatives of ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate.

Analytical characterization of ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate typically involves advanced techniques like NMR spectroscopy and mass spectrometry. The compound's distinct proton environment creates characteristic splitting patterns in ¹H NMR, while the ester carbonyl appears at a diagnostic chemical shift in ¹³C NMR. These analytical features are frequently discussed in forums focusing on "small ring compound characterization."

From a commercial availability standpoint, ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS No. 1823058-98-5) is typically supplied as a high-purity material for research purposes. Suppliers often highlight its potential as a chiral building block, especially since the hydroxyl-bearing carbon represents a stereocenter that can influence the three-dimensional structure of derived compounds. This aspect connects with current interests in "stereochemically complex intermediates" for asymmetric synthesis.

The safety profile of ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate makes it attractive for laboratory use compared to more hazardous small ring compounds. While standard laboratory precautions apply, it doesn't possess the extreme reactivity associated with some strained ring systems. This relative stability contributes to its growing popularity as reflected in search trends for "stable cyclobutane derivatives" and "handling small ring compounds."

Looking forward, the applications of ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate are expected to expand as researchers develop new methods for cyclobutane functionalization. The compound's unique combination of structural features positions it well for emerging areas like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, where constrained linkers play crucial roles in molecular design.

In conclusion, ethyl 3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS No. 1823058-98-5) represents a fascinating example of how functionalized small ring systems can address contemporary challenges in medicinal chemistry and materials science. Its balanced reactivity profile, synthetic versatility, and potential for creating three-dimensionally complex structures ensure its continued relevance in cutting-edge chemical research and development.